2-(4-Nitrophenyl)-8-(trifluoromethyl)imidazo[1,2-a]pyridine

• CAS No.: 944581-02-6
• Molecular Formula: C14H8F3N3O2
• Molecular Weight: 307.23 g/mol
• IUPAC Name: 2-(4-nitrophenyl)-8-(trifluoromethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H8F3N3O2/c15-14(16,17)11-2-1-7-19-8-12(18-13(11)19)9-3-5-10(6-4-9)20(21)22/h1-8H
• InChI Key: ILGXVQCXGBJDOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2C(=C1)C(F)(F)F)C3=CC=C(C=C3)[N+](=O)[O-]

Description

2-(4-Nitrophenyl)-8-(trifluoromethyl)imidazo[1,2-a]pyridine is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine family. These compounds are known for their diverse biological activities and are often used in medicinal chemistry due to their ability to interact with various biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Nitrophenyl)-8-(trifluoromethyl)imidazo[1,2-a]pyridine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminopyridine with a suitable aldehyde or ketone in the presence of an acid catalyst. The reaction conditions often include heating and the use of solvents such as ethanol or acetonitrile .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

2-(4-Nitrophenyl)-8-(trifluoromethyl)imidazo[1,2-a]pyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the nitro group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in dimethyl sulfoxide.

Major Products Formed

Oxidation: Formation of nitro derivatives or carboxylic acids.

Reduction: Formation of amines or hydroxyl derivatives.

Substitution: Formation of substituted imidazo[1,2-a]pyridine derivatives.

Scientific Research Applications

2-(4-Nitrophenyl)-8-(trifluoromethyl)imidazo[1,2-a]pyridine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets, such as enzymes and receptors.

Medicine: Investigated for its potential therapeutic effects, including anticancer and antimicrobial activities.

Industry: Utilized in the development of materials with specific properties, such as fluorescence or conductivity

Mechanism of Action

The mechanism of action of 2-(4-Nitrophenyl)-8-(trifluoromethyl)imidazo[1,2-a]pyridine involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The compound may also interfere with cellular pathways, such as signal transduction or gene expression, contributing to its biological activity .

Comparison with Similar Compounds

Similar Compounds

• Benzo[4,5]imidazo[1,2-a]pyridines
• Benzo[4,5]imidazo[1,2-a]pyrimidines
• Imidazo[1,5-a]pyridines

Uniqueness

2-(4-Nitrophenyl)-8-(trifluoromethyl)imidazo[1,2-a]pyridine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the nitro and trifluoromethyl groups enhances its reactivity and potential interactions with biological targets, making it a valuable compound for research and development .